Cas no 1805899-16-4 (4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid)
4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid
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- Inchi: 1S/C12H13ClO5/c13-6-8-5-7(2-4-10(14)15)1-3-9(8)11(16)12(17)18/h1,3,5,11,16H,2,4,6H2,(H,14,15)(H,17,18)
- InChI Key: HZSPILRZENKJHJ-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C=CC=1C(C(=O)O)O)CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 307
- XLogP3: 1
- Topological Polar Surface Area: 94.8
4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024957-250mg |
4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid |
1805899-16-4 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015024957-500mg |
4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid |
1805899-16-4 | 97% | 500mg |
855.75 USD | 2021-06-18 | |
| Alichem | A015024957-1g |
4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid |
1805899-16-4 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid
Recent Advances in the Study of 4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid (CAS: 1805899-16-4)
4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid (CAS: 1805899-16-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various applications, including drug synthesis and biochemical studies. Recent studies have focused on its synthesis, reactivity, and potential therapeutic applications, making it a focal point for researchers aiming to develop novel pharmacological agents.
The synthesis of 4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and purity. These advancements are critical for its application in drug development, where consistency and quality are paramount.
One of the key areas of research involving this compound is its role as an intermediate in the synthesis of biologically active molecules. Recent publications have highlighted its utility in constructing complex pharmacophores, particularly in the development of enzyme inhibitors and receptor modulators. The chloromethyl and carboxyethyl functional groups provide versatile handles for further chemical modifications, enabling the creation of diverse derivatives with potential therapeutic benefits.
In addition to its synthetic applications, 4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid has been investigated for its biochemical properties. Preliminary studies suggest that it may interact with specific enzymatic pathways, offering insights into its mechanism of action. Researchers are particularly interested in its potential as a scaffold for designing inhibitors targeting key enzymes involved in disease processes, such as inflammation and cancer.
Despite these promising findings, challenges remain in the widespread application of this compound. Issues such as stability under physiological conditions and bioavailability need to be addressed in future studies. However, the ongoing research efforts underscore the potential of 4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid as a valuable tool in drug discovery and chemical biology.
In conclusion, the recent advancements in the study of 4-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid (CAS: 1805899-16-4) highlight its growing importance in pharmaceutical research. Its unique structural features and versatile applications make it a promising candidate for further investigation. Continued research will likely uncover new opportunities for its use in developing innovative therapeutic agents, solidifying its role in the field of chemical biology.
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